4-Isothiazolecarboxaldehyde, 5-methyl-
Overview
Description
4-Isothiazolecarboxaldehyde, 5-methyl-, also known as 4-isothiazolecarbaldehyde, is a chemical compound with the CAS Number: 822-54-8 . It has a molecular weight of 114.15 .
Molecular Structure Analysis
The molecular formula of 4-Isothiazolecarboxaldehyde, 5-methyl- is C5H5NOS . Its molecular weight is 127.16 .Scientific Research Applications
4-Isothiazolecarboxaldehyde, 5-methyl- has been used in various scientific research applications, including as a building block for the synthesis of other compounds. It has been used as a reactant in the synthesis of 5-methylisothiazole-4-carboxylic acid hydrazide, which has potential applications as an anti-tuberculosis agent. 4-Isothiazolecarboxaldehyde, 5-methyl- has also been used as a reactant in the synthesis of 5-methylisothiazole-4-carboxylic acid amides, which have potential applications as anti-cancer agents.
Mechanism of Action
Target of Action
It is known that thiazole derivatives, which include isothiazole compounds, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole compounds are known to interact with their targets through various mechanisms, depending on the specific biological activity they exhibit .
Biochemical Pathways
Thiazole compounds have been found to influence a variety of biochemical pathways, again depending on the specific biological activity they exhibit .
Result of Action
Thiazole compounds have been associated with a range of biological activities, suggesting they may have diverse molecular and cellular effects .
Advantages and Limitations for Lab Experiments
One advantage of using 4-Isothiazolecarboxaldehyde, 5-methyl- in lab experiments is its high purity, which allows for accurate and reproducible results. However, one limitation is its limited solubility in water, which may make it difficult to work with in aqueous environments.
Future Directions
There are several future directions for research involving 4-Isothiazolecarboxaldehyde, 5-methyl-. One direction is the synthesis of analogs with improved solubility and bioavailability. Another direction is the investigation of its potential as an anti-inflammatory agent in human models. Additionally, further research is needed to fully understand its mechanism of action and potential as an anti-cancer agent.
Safety and Hazards
properties
IUPAC Name |
5-methyl-1,2-thiazole-4-carbaldehyde | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5NOS/c1-4-5(3-7)2-6-8-4/h2-3H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXAKIUNMPGWTJK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NS1)C=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5NOS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
127.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.